Cas no 1713024-80-6 (2-chloro-6-(2-methylbutan-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid)

• Product Name: 2-chloro-6-(2-methylbutan-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
• CAS No: 1713024-80-6
• MF: C₁₄H₁₉ClO₂S
• MW: 286.817462205887
• CID: 5897225
• PubChem ID: 113625998
• Update Time: 2025-10-19

2-chloro-6-(2-methylbutan-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(2-methylbutan-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
• 1713024-80-6
• EN300-1083244

• Inchi： 1S/C14H19ClO2S/c1-4-14(2,3)8-5-6-9-10(7-8)18-12(15)11(9)13(16)17/h8H,4-7H2,1-3H3,(H,16,17)
• InChI Key： GHTYOGSRLLPCLA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C2=C(CC(CC2)C(C)(C)CC)S1

Computed Properties

• Exact Mass: 286.0794287g/mol
• Monoisotopic Mass: 286.0794287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-chloro-6-(2-methylbutan-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid

Comprehensive Overview of 2-chloro-6-(2-methylbutan-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid (CAS No. 1713024-80-6)

2-chloro-6-(2-methylbutan-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid (CAS No. 1713024-80-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This benzothiophene derivative is characterized by a tetrahydro ring system and a carboxylic acid functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to other heterocyclic compounds with known therapeutic effects.

The compound's CAS number 1713024-80-6 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its chloro and methylbutan substituents contribute to its reactivity, enabling modifications for targeted applications. Recent studies highlight its role in developing enzyme inhibitors and receptor modulators, aligning with the growing demand for small-molecule therapeutics. This aligns with trending searches like "benzothiophene derivatives in medicine" and "CAS 1713024-80-6 applications," reflecting its relevance in contemporary research.

From a synthetic chemistry perspective, the tetrahydro-1-benzothiophene core of this compound offers stability while allowing functionalization at multiple sites. This flexibility is crucial for designing highly selective compounds, a key focus in precision medicine. Industry professionals frequently search for "synthetic routes for benzothiophene carboxylic acids" or "1713024-80-6 solubility data," underscoring the need for detailed physicochemical profiles. The compound's lipophilic nature, influenced by its 2-methylbutan-2-yl group, also makes it a candidate for blood-brain barrier penetration studies.

Environmental and green chemistry trends have further propelled interest in this molecule. Its potential as a biodegradable intermediate aligns with global efforts to reduce persistent organic pollutants. Queries such as "eco-friendly benzothiophene synthesis" or "1713024-80-6 toxicity profile" highlight these concerns. Analytical techniques like HPLC and NMR are essential for characterizing its purity, a topic often explored in peer-reviewed journals and patent literature.

In summary, 2-chloro-6-(2-methylbutan-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid represents a convergence of structural ingenuity and practical utility. Its CAS No. 1713024-80-6 ensures traceability, while its chemical features address pressing needs in drug development and sustainable chemistry. As research evolves, this compound is poised to remain a focal point for innovations in organic synthesis and applied sciences.